Cas no 2228868-24-2 (O-2-(3-bromo-5-nitrophenyl)propylhydroxylamine)

• Product Name: O-2-(3-bromo-5-nitrophenyl)propylhydroxylamine
• CAS No: 2228868-24-2
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 5898131
• PubChem ID: 165720444
• Update Time: 2025-10-31

O-2-(3-bromo-5-nitrophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-bromo-5-nitrophenyl)propylhydroxylamine
• EN300-1905822
• O-[2-(3-bromo-5-nitrophenyl)propyl]hydroxylamine
• 2228868-24-2

• Inchi： 1S/C9H11BrN2O3/c1-6(5-15-11)7-2-8(10)4-9(3-7)12(13)14/h2-4,6H,5,11H2,1H3
• InChI Key： VAAFTQSTOKDUDE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C)CON)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.1Ų

Additional information on O-2-(3-bromo-5-nitrophenyl)propylhydroxylamine

Comprehensive Overview of O-2-(3-bromo-5-nitrophenyl)propylhydroxylamine (CAS No. 2228868-24-2)

O-2-(3-bromo-5-nitrophenyl)propylhydroxylamine (CAS No. 2228868-24-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique bromo and nitro functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a hydroxylamine moiety, makes it particularly valuable for applications in drug discovery and agrochemical development. Researchers are increasingly exploring its potential due to its reactivity and compatibility with various catalytic systems.

In recent years, the demand for O-2-(3-bromo-5-nitrophenyl)propylhydroxylamine has surged, driven by its role in the development of novel pharmaceuticals and advanced materials. The compound's nitrophenyl group is a key feature that enables selective modifications, making it a favorite among chemists working on targeted therapies. Additionally, its propylhydroxylamine backbone offers stability under diverse reaction conditions, which is critical for industrial-scale applications. As sustainability becomes a global priority, this compound's potential for green chemistry applications is also being investigated, aligning with trends in eco-friendly synthesis.

The synthesis and applications of CAS No. 2228868-24-2 are frequently discussed in academic and industrial circles. One of the most searched questions related to this compound is: "What are the synthetic routes for O-2-(3-bromo-5-nitrophenyl)propylhydroxylamine?" Researchers have developed multiple pathways, including palladium-catalyzed cross-coupling reactions and reductive amination, to produce this compound efficiently. Another trending topic is its use in bioconjugation, where it acts as a linker for attaching functional groups to biomolecules, a technique widely used in diagnostic assays and therapeutic drug design.

From an SEO perspective, keywords like "O-2-(3-bromo-5-nitrophenyl)propylhydroxylamine supplier", "CAS 2228868-24-2 price", and "nitrophenyl derivatives applications" are highly relevant. These terms reflect the commercial and research interests surrounding this compound. Furthermore, its potential in cancer research and neurodegenerative disease studies has sparked curiosity, with many asking: "How does O-2-(3-bromo-5-nitrophenyl)propylhydroxylamine interact with biological targets?" Preliminary studies suggest its derivatives may inhibit specific enzymes, opening doors for future therapeutics.

In conclusion, O-2-(3-bromo-5-nitrophenyl)propylhydroxylamine (CAS No. 2228868-24-2) is a compound of immense scientific and industrial value. Its unique structural features, combined with its versatility in synthetic chemistry, make it a focal point for innovation. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing both pharmaceutical and material science frontiers. For those seeking cutting-edge intermediates, it remains a top choice in modern chemical synthesis.